Cas no 116209-30-4 (4-Bromo-2-sulfanylbenzoic Acid)

4-Bromo-2-sulfanylbenzoic Acid is a brominated benzoic acid derivative featuring a sulfanyl (thiol) group at the 2-position. This compound is valued for its dual functional groups, which make it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances its reactivity in cross-coupling reactions, while the thiol group allows for further derivatization or metal coordination. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules and heterocyclic compounds. The compound's stability and compatibility with various reaction conditions further contribute to its utility in synthetic workflows.

4-Bromo-2-sulfanylbenzoic Acid structure

116209-30-4 structure

Product Name:4-Bromo-2-sulfanylbenzoic Acid

CAS No:116209-30-4

MF:C₇H₅BrO₂S

MW:233.082400083542

MDL:MFCD07779496

CID:131126

PubChem ID:16656128

Update Time:2025-06-07

4-Bromo-2-sulfanylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-bromo-2-mercapto-
- 4-BROMO-2-MERCAPTOBENZOIC ACID
- 4-bromo-2-sulfanylbenzoic acid
- 4-bromothiosalicylic acid
- Benzoic acid,4-bromo-2-mercapto
- ZHNJGPZUGQGIGC-UHFFFAOYSA-N
- Benzoic acid, 4-bromo-2-mercapto-
- 6-METHYL-2-BROMOMETHYLBENZOYLBROMIDE
- DTXSID50586526
- FT-0717958
- EN300-114300
- AT20781
- SCHEMBL2956399
- BS-13562
- AKOS017559515
- 116209-30-4
- MFCD07779496
- 4-Bromo-2-sulfanylbenzoic Acid
- MDL： MFCD07779496
- Inchi： 1S/C7H5BrO2S/c8-4-1-2-5(7(9)10)6(11)3-4/h1-3,11H,(H,9,10)
- InChI Key： ZHNJGPZUGQGIGC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)O)=C(C=1)S

Computed Properties

Exact Mass: 231.91900
Monoisotopic Mass: 231.91936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Color/Form: Not available
Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 76.10000
LogP: 2.43600
Vapor Pressure: Not available

4-Bromo-2-sulfanylbenzoic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-2-sulfanylbenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B998498-50mg	4-Bromo-2-sulfanylbenzoic Acid	116209-30-4		50mg	$ 70.00	2022-06-01
TRC	B998498-100mg	4-Bromo-2-sulfanylbenzoic Acid	116209-30-4		100mg	$ 95.00	2022-06-01
TRC	B998498-500mg	4-Bromo-2-sulfanylbenzoic Acid	116209-30-4		500mg	$ 365.00	2022-06-01
abcr	AB523222-250 mg	4-Bromo-2-sulfanylbenzoic acid	116209-30-4		250MG	€202.00	2022-02-28
abcr	AB523222-1 g	4-Bromo-2-sulfanylbenzoic acid	116209-30-4		1g	€436.00	2022-02-28
abcr	AB523222-5 g	4-Bromo-2-sulfanylbenzoic acid	116209-30-4		5g	€1,130.50	2022-02-28
eNovation Chemicals LLC	K77658-10g	4-BROMO-2-MERCAPTOBENZOICACID	116209-30-4	95%	10g	$1695	2024-06-09
Enamine	EN300-114300-0.05g	4-bromo-2-sulfanylbenzoic acid	116209-30-4	95%	0.05g	$53.0	2023-10-26
Enamine	EN300-114300-0.1g	4-bromo-2-sulfanylbenzoic acid	116209-30-4	95%	0.1g	$83.0	2023-10-26
Enamine	EN300-114300-0.25g	4-bromo-2-sulfanylbenzoic acid	116209-30-4	95%	0.25g	$116.0	2023-10-26